Cas no 131833-87-9 (4-(5S)-5H,6H,7H,8H-imidazo1,5-apyridin-5-ylbenzonitrile hydrochloride)

• Product Name: 4-(5S)-5H,6H,7H,8H-imidazo1,5-apyridin-5-ylbenzonitrile hydrochloride
• CAS No: 131833-87-9
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• CID: 6076435
• PubChem ID: 13688211
• Update Time: 2024-01-15

4-(5S)-5H,6H,7H,8H-imidazo1,5-apyridin-5-ylbenzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(5S)-5H,6H,7H,8H-imidazo1,5-apyridin-5-ylbenzonitrile hydrochloride
• UNII-98FJW82E98
• EN300-27115400
• Benzonitrile, 4-((5S)-5,6,7,8-tetrahydroimidazo(1,5-a)pyridin-5-yl)-, monohydrochloride
• Benzonitrile, 4-(5,6,7,8-tetrahydroimidazo(1,5-a)pyridin-5-yl)-, monohydrochloride, (S)-
• Benzonitrile, 4-((5S)-5,6,7,8-tetrahydroimidazo(1,5-a)pyridin-5-yl)-, hydrochloride (1:1)
• Fadrozole hydrochloride, (S)-
• CHEMBL481092
• 98FJW82E98
• 4-[(5S)-5H,6H,7H,8H-imidazo[1,5-a]pyridin-5-yl]benzonitrile hydrochloride
• 131833-87-9
• (-)-Fadrozole hydrochloride

• Inchi： 1S/C14H13N3.ClH/c15-8-11-4-6-12(7-5-11)14-3-1-2-13-9-16-10-17(13)14;/h4-7,9-10,14H,1-3H2;1H/t14-;/m0./s1
• InChI Key： UKCVAQGKEOJTSR-UQKRIMTDSA-N
• SMILES： C(#N)C1=CC=C([C@H]2N3C=NC=C3CCC2)C=C1.[H]Cl

Computed Properties

• Exact Mass: 259.0876252g/mol
• Monoisotopic Mass: 259.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal halides